![molecular formula C18H16BrNO3 B2428104 2-bromo-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzamide CAS No. 1421500-06-2](/img/structure/B2428104.png)
2-bromo-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antioxidant Activities
Research has revealed that bromophenol derivatives, including structures similar to 2-bromo-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzamide, exhibit significant antioxidant activities. A study on naturally occurring bromophenols isolated from the marine red alga Rhodomela confervoides demonstrated potent free radical scavenging activities, stronger than or comparable to positive controls such as butylated hydroxytoluene (BHT) and ascorbic acid, suggesting their potential as natural antioxidants in preventing oxidative deterioration of food (Li et al., 2011).
Antibacterial Properties
Bromophenols, closely related to the structure of interest, have shown promising antibacterial properties. Specifically, derivatives isolated from Rhodomela confervoides exhibited moderate activity against various bacterial strains, highlighting the potential of bromophenols as antibacterial agents (Xu et al., 2003).
Photodynamic Therapy for Cancer Treatment
The synthesis and characterization of new zinc phthalocyanine derivatives, with substitutions similar to this compound, have been explored for their application in photodynamic therapy. These compounds show remarkable potential as Type II photosensitizers due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them candidates for cancer treatment (Pişkin et al., 2020).
Enzyme Inhibition for Therapeutic Applications
Novel bromophenols synthesized from benzoic acids and methoxylated bromophenols, which include structures analogous to this compound, were found to inhibit enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and carbonic anhydrase. These findings suggest potential therapeutic applications in treating diseases associated with enzyme dysfunction (Öztaşkın et al., 2017).
CCR5 Antagonism for HIV Treatment
A practical synthesis of an orally active CCR5 antagonist, demonstrating a complex synthetic route involving brominated intermediates similar to this compound, highlights the relevance of such structures in developing treatments for HIV (Ikemoto et al., 2005).
properties
IUPAC Name |
2-bromo-N-[4-(2-methoxyphenoxy)but-2-ynyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO3/c1-22-16-10-4-5-11-17(16)23-13-7-6-12-20-18(21)14-8-2-3-9-15(14)19/h2-5,8-11H,12-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCHNMBVDDMWES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC#CCNC(=O)C2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.